Cas no 1443344-68-0 (4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone)

• Product Name: 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone
• CAS No: 1443344-68-0
• MF: C₁₄H₁₇F₃O₂
• MW: 274.278795003891
• CID: 6781395
• PubChem ID: 91658010
• Update Time: 2025-06-11

4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1443344-68-0
• 2,2,2-trifluoro-1-(4-methyl-3-pentoxyphenyl)ethanone
• 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone

• MDL： MFCD18426979
• Inchi： 1S/C14H17F3O2/c1-3-4-5-8-19-12-9-11(7-6-10(12)2)13(18)14(15,16)17/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： NLZDRRGAPLBICH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=C(C=1)OCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 274.11806427g/mol
• Monoisotopic Mass: 274.11806427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone

Introduction to 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone (CAS No. 1443344-68-0)

4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone, identified by the chemical abstracts service number 1443344-68-0, is a fluorinated aromatic ketone that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural motif featuring a methyl group at the 4-position and a pentoxy substituent at the 3-position of a trifluoroacetophenone backbone, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the trifluoroacetophenone moiety imparts significant electronic and steric effects to the molecule, influencing its reactivity and interaction with biological targets. The fluorine atoms at the α-position of the carbonyl group enhance electrophilicity, making it a potent electrophile in various catalytic transformations. This feature has been exploited in modern synthetic methodologies, particularly in cross-coupling reactions where it serves as an effective coupling partner for nucleophiles.

Recent advancements in pharmaceutical research have highlighted the utility of fluorinated ketones like 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone in the development of novel therapeutic agents. The fluorine atoms not only improve metabolic stability but also modulate pharmacokinetic properties, enhancing drug efficacy and bioavailability. For instance, studies have demonstrated its role as a key intermediate in synthesizing kinase inhibitors and other small-molecule drugs targeting oncogenic pathways.

The pentoxy group attached at the 3-position introduces steric hindrance and hydrophilicity to the molecule, which can be strategically employed to fine-tune solubility and binding affinity in drug design. This balance between lipophilicity and hydrophilicity is crucial for optimizing pharmacological profiles. Furthermore, the methyl group at the 4-position contributes to the overall electronic distribution, influencing dipole moments and hydrogen bonding capabilities.

In synthetic applications, 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone serves as a versatile building block for constructing more complex scaffolds. Its reactivity allows for facile functionalization through nucleophilic addition reactions, oxidation-reduction processes, and metal-catalyzed coupling reactions. These transformations are pivotal in constructing heterocyclic compounds and polycyclic architectures that are prevalent in many pharmaceuticals.

The compound's unique electronic properties have also been explored in materials science applications. Fluorinated aromatic ketones exhibit strong absorption characteristics in the UV-Vis spectrum due to electron-withdrawing effects of fluorine atoms. This property makes them suitable candidates for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, their stability under various environmental conditions enhances their applicability in optoelectronic devices.

From a mechanistic standpoint, 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone participates in several key reaction pathways that are central to modern synthetic organic chemistry. For example, it can undergo enolization followed by tautomerism to form enones or enols, which are pivotal intermediates in Michael additions and aldol condensations. The presence of fluorine further influences these reactions by stabilizing carbanions or carbocations through polar effects.

The pharmaceutical industry has leveraged these properties to develop novel therapeutic strategies. Researchers have utilized 4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone as a precursor in synthesizing antiviral agents by incorporating fluorinated moieties that mimic natural substrates while enhancing binding affinity to viral proteases or polymerases. Similarly, its derivatives have been explored as potential antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with DNA replication.

In conclusion,4'-Methyl-3'-n-pentoxy-2,2,2-trifluoroacetophenone (CAS No. 1443344-68-0) represents a fascinating compound with broad utility across multiple scientific domains. Its structural features enable diverse synthetic applications while its electronic properties make it an attractive candidate for drug discovery and advanced materials engineering. As research continues to uncover new methodologies for fluorinated compound utilization,this molecule is poised to remain at the forefront of innovation in organic chemistry and beyond.